Cas no 1807217-49-7 (4-Chloro-2,6-difluoromandelic acid)

• Product Name: 4-Chloro-2,6-difluoromandelic acid
• CAS No: 1807217-49-7
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 4942544
• Update Time: 2025-06-13

4-Chloro-2,6-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-difluoromandelic acid

• Inchi： 1S/C8H5ClF2O3/c9-3-1-4(10)6(5(11)2-3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： KFHAMIJADSUQDB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)F)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Additional information on 4-Chloro-2,6-difluoromandelic acid

Introduction to 4-Chloro-2,6-difluoromandelic Acid (CAS No. 1807217-49-7)

4-Chloro-2,6-difluoromandelic acid is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1807217-49-7, belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-Chloro-2,6-difluoromandelic acid consists of a benzene ring substituted with chlorine and two fluorine atoms at the 4- and 6-positions, respectively, along with a mandelic acid moiety. This specific arrangement imparts high lipophilicity and metabolic stability, which are critical factors in drug design. The presence of both electron-withdrawing (chlorine and fluorine) and electron-donating (hydroxyl group in the mandelic acid moiety) substituents creates a complex interplay of electronic effects that can modulate the reactivity and binding affinity of the compound.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability, improved pharmacokinetic profiles, and increased resistance to metabolic degradation. 4-Chloro-2,6-difluoromandelic acid is no exception and has been explored as a potential intermediate in the synthesis of various pharmacologically active molecules. Its structural features make it a promising candidate for further derivatization to produce compounds with targeted biological functions.

One of the most compelling aspects of 4-Chloro-2,6-difluoromandelic acid is its utility in the development of antimicrobial agents. Fluorinated compounds are known to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The chlorine atom at the 4-position enhances electrophilicity, facilitating interactions with biological targets such as enzymes involved in bacterial growth and replication.

Additionally, 4-Chloro-2,6-difluoromandelic acid has shown promise in the realm of anticancer research. The combination of fluorine atoms at the 2- and 6-positions increases the compound's hydrophobicity, which can improve its ability to cross cell membranes. This property is particularly relevant for developing drugs that target intracellular pathways involved in cancer progression. Early preclinical studies have indicated that certain derivatives may inhibit kinases and other enzymes crucial for tumor growth and angiogenesis.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacological properties of a molecule by affecting its solubility, stability, and binding affinity. In 4-Chloro-2,6-difluoromandelic acid, the fluorine atoms contribute to a high lipophilicity index, which is often correlated with better oral bioavailability. Furthermore, fluorine's ability to participate in hydrogen bonding interactions makes it an excellent tool for designing molecules that can tightly bind to biological targets.

In terms of synthetic chemistry, 4-Chloro-2,6-difluoromandelic acid serves as a versatile building block for constructing more complex scaffolds. The mandelic acid moiety provides a chiral center that can be used to generate enantiomerically pure compounds—a critical requirement for many drugs that exhibit stereoselective toxicity or efficacy. The chlorine substituent further expands synthetic possibilities by allowing nucleophilic substitution reactions at this position.

The growing body of research on 4-Chloro-2,6-difluoromandelic acid underscores its importance as a pharmacophore in drug discovery. Its unique combination of structural features makes it an attractive candidate for further exploration in various therapeutic areas. As computational methods and high-throughput screening technologies continue to advance, the potential applications of this compound are likely to expand even further.

In conclusion,4-Chloro-2,6-difluoromandelic acid (CAS No. 1807217-49-7) represents a significant advancement in the development of fluorinated pharmaceuticals. Its structural complexity and functional diversity position it as a valuable asset in medicinal chemistry research. By leveraging its unique properties, scientists can design novel compounds with improved efficacy and reduced side effects—ultimately benefiting patients worldwide.